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Compound of Interest

Compound Name: 3'-Bromo-2-iodobenzophenone

CAS No.: 890098-10-9

Cat. No.: B1292214

Get Quote

Executive Summary & Chemical Profile
This guide outlines the mandatory disposal protocols for 3'-Bromo-2-iodobenzophenone.[1]

[2] As a mixed-halogenated aromatic ketone, this compound presents specific challenges for

waste management. Unlike simple organic solvents, the presence of both bromine and iodine

requires strict segregation from general organic waste to prevent downstream incinerator

corrosion and the release of toxic halogens (e.g., ngcontent-ng-c2307461527="" _nghost-ng-

c2764567632="" class="inline ng-star-inserted">

vapor).

Operational Directive: Treat all waste streams containing this compound as Halogenated

Organic Waste. Under no circumstances should this material enter non-halogenated solvent

streams or municipal sewer systems.

Chemical Profile

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1292214#bc-rfq
https://www.benchchem.com/product/b1292214/docs?utm_src=pdf-body#3-bromo-2-iodobenzophenone-operational-disposal-handling-guide
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Operational Implication

CAS Number N/A (Analogous to 2142-63-4)
Use specific chemical name on

all waste tags.[1][2]

Physical State Solid (Crystalline)

Primary disposal via solid

waste stream; do not dissolve

solely for disposal.[1][2]

Molecular Formula

ngcontent-ng-c2307461527=""

_nghost-ng-c2764567632=""

class="inline ng-star-inserted">

High halogen content (>40%

by mass).[2]

Hazards (GHS)
Irritant (Skin/Eye), Aquatic

Toxicity

Requires double containment;

strictly no drain disposal.[1][2]

Reactivity Weak C-I bond

CRITICAL: Incompatible with

strong oxidizers.[1][2] Risk of

liberating corrosive Iodine gas

(

).

Pre-Disposal Segregation: The Self-Validating
System
The integrity of your waste stream relies on Source Segregation. Mixing halogenated aromatics

with non-halogenated solvents (e.g., Acetone, Hexane) increases disposal costs by up to 10x

and complicates thermal oxidation.

The "Red Flag" Protocol:

IF the waste contains >1% Halogens (Br, I, Cl)

MUST go to Halogenated Waste.

IF the material is solid

Segregate from liquid waste to prevent "bulking" charges.
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Workflow Visualization: Segregation Logic
The following diagram illustrates the decision matrix for disposing of 3'-Bromo-2-
iodobenzophenone and its reaction mixtures.

Waste Generation:
3'-Bromo-2-iodobenzophenone

Physical State?

Liquid / Solution

Mother Liquor

Solid / Precipitate

Pure Compound / PPE

Is Solvent Halogenated?

BIN A: Halogenated Solvent Waste
(High BTU Incineration w/ Scrubbing)

Yes (DCM, Chloroform) No (Ethyl Acetate/Hexane)
*BUT contains Halogenated Solute*

BIN B: Non-Halogenated Waste

Only if <0.1% Halogen content
(Not applicable here)

DO NOT MIX!
Contaminates entire drum

Error Path

BIN C: Hazardous Solid Waste
(Double Bagged)

Click to download full resolution via product page

Figure 1: Decision tree ensuring 3'-Bromo-2-iodobenzophenone is routed to the correct

waste stream. Note that even if dissolved in non-halogenated solvents, the presence of the
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solute mandates "Halogenated" disposal.[1][2]

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance &
Contaminated Debris)
Use for: Expired stocks, spill cleanup debris, contaminated gloves/weigh boats.[1][2]

Primary Containment: Place solid waste into a clear, 4-mil polyethylene bag.

Labeling: Attach a hazardous waste tag immediately.

Constituents: "3'-Bromo-2-iodobenzophenone, Solid Debris".[1][2]

Hazard Checkboxes: Toxic, Irritant.[3]

Secondary Containment: Seal the bag and place it inside the laboratory's dedicated

"Hazardous Solid Waste" drum (usually a wide-mouth HDPE drum).

Seal Check: Ensure the drum lid is clamped shut when not actively adding waste to prevent

fugitive dust emissions.

Protocol B: Liquid Waste (Reaction Mixtures & Mother
Liquors)
Use for: Filtrates from recrystallization or reaction quenching.[1]

Compatibility Check: Ensure the receiving carboy is compatible with halogenated solvents

(HDPE or Fluorinated plastic). Do not use metal cans (corrosion risk from free iodine).

Quenching (If Reactive):

If the mixture contains unreacted coupling reagents (e.g., organolithiums), quench with

isopropanol before transfer to the waste container.

Expert Insight: If the solution is dark purple (indicating free

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/product/b1292214/docs?utm_src=pdf-body#3-bromo-2-iodobenzophenone-operational-disposal-handling-guide
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.fishersci.com/store/msds?partNumber=AC106580250&countryCode=US&language=en
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


), wash with a dilute Sodium Thiosulfate solution to reduce iodine back to iodide before
disposal. This protects the waste container seals from oxidative degradation.

Transfer: Funnel the liquid into the Halogenated Waste carboy.

Log Entry: Record the volume and estimated concentration of 3'-Bromo-2-
iodobenzophenone on the waste log. This is vital for the disposal facility to calculate the

"Halogen Load" for their incinerators.

Protocol C: Empty Container Management
Triple Rinse: Rinse the empty reagent bottle three times with a compatible solvent (e.g.,

acetone).

Rinsate Disposal: Pour all three rinses into the Halogenated Waste carboy (Protocol B).

Defacement: Cross out the original label and mark "EMPTY."

Disposal: Discard the glass bottle in the "Glass/Sharps" bin (or recycle if your facility permits

washed glass).

Regulatory Framework (RCRA & DOT)[1]
Compliance is not optional.[4] This section maps the chemical to US Federal regulations.
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Regulatory Body Classification Code/Designation Notes

EPA (RCRA) Characteristic Waste

D001 (if in flammable

solvent)HOC

(Halogenated Organic

Compound)

While not U-listed, it

falls under

"Halogenated Organic

Compounds" (40 CFR

268 App III).[1][2]

DOT (Shipping) Class 9 UN 3077

Environmentally

hazardous substance,

solid, n.o.s. (3'-

Bromo-2-

iodobenzophenone).

[1][2]

Sewer Authority Prohibited Discharge N/A

Strictly Prohibited.

Halogenated

aromatics are toxic to

wastewater bacteria

and pass through

treatment plants.[1][2]

Why this matters: Incineration of brominated/iodinated compounds generates Hydrogen

Bromide (HBr) and Hydrogen Iodide (HI) gases. Disposal facilities must use incinerators

equipped with caustic scrubbers to neutralize these acid gases. Mislabeling this as "Non-

Halogenated" can bypass these scrubbers, leading to illegal emissions and severe fines.

Emergency Spill Procedures
Scenario: A 5g bottle of solid 3'-Bromo-2-iodobenzophenone drops and shatters.

Isolate: Alert nearby personnel. Mark the area.

PPE: Don Nitrile gloves (double gloving recommended), safety goggles, and a lab coat.

Containment:
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Dry Spill: Gently cover the powder with wet paper towels to prevent dust generation.

Scoop up the glass/powder mixture using a dustpan or stiff card.

Wet Spill: Cover with an inert absorbent (Vermiculite or Sand). Do not use combustible

materials (sawdust) if strong oxidizers are also present.

Cleanup:

Place all debris into a heavy-duty plastic bag.

Wipe the surface with a soap/water solution.[3]

Place the wipe into the bag.

Disposal: Seal the bag, label as "Hazardous Waste - Debris (Contains Halogens)," and place

in the Solid Waste drum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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